Cas no 187669-62-1 (Piperazine,1-[4-(trifluoromethoxy)phenyl]-)

• Product Name: Piperazine,1-[4-(trifluoromethoxy)phenyl]-
• CAS No: 187669-62-1
• MF: C₁₁H₁₃F₃N₂O
• MW: 246.228933095932
• MDL: MFCD26954799
• CID: 115088
• PubChem ID: 23081170
• Update Time: 2025-04-18

Piperazine,1-[4-(trifluoromethoxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Piperazine,1-[4-(trifluoromethoxy)phenyl]-
• 1-[4-(trifluoromethoxy)phenyl]piperazine
• 1-(4-Trifluoromethoxyphenyl)piperazine
• 1-(4-Trifluoromethoxy-phenyl)-piperazine
• DTXSID30630374
• D76792
• 4-(4-trifluoromethoxyphenyl)piperazine
• AKOS010080111
• EN300-1938650
• SCHEMBL59331
• 1-(4-(Trifluoromethoxy)phenyl)piperazine
• 187669-62-1
• UWPIAGRNHBMGHQ-UHFFFAOYSA-O
• 4-(4-trifluoromethoxyphenyl) piperazine
• 1-(4-Trifluoromethoxyphenyl)-piperazine
• UWPIAGRNHBMGHQ-UHFFFAOYSA-N
• 4-(4-trifluoromethoxy-phenyl)-piperazine
• CS-0108449
• SB34661

• MDL： MFCD26954799
• Inchi： 1S/C11H13F3N2O/c12-11(13,14)17-10-3-1-9(2-4-10)16-7-5-15-6-8-16/h1-4,15H,5-8H2
• InChI Key： UWPIAGRNHBMGHQ-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)N1CCNCC1)(F)F

Computed Properties

• Exact Mass: 246.09809
• Monoisotopic Mass: 246.09799753g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 24.5Ų

Experimental Properties

• PSA: 24.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines